2,5-Dichloro-4-ethyl-1-nitrobenzene

• Molecular Formula: C8H7Cl2NO2
• Molecular Weight: 220.05 g/mol
• IUPAC Name: 1,4-dichloro-2-ethyl-5-nitrobenzene
• InChI: InChI=1S/C8H7Cl2NO2/c1-2-5-3-7(10)8(11(12)13)4-6(5)9/h3-4H,2H2,1H3
• InChI Key: UKKPUHZRGLNAMS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1Cl)[N+](=O)[O-])Cl

Description

2,5-Dichloro-4-ethyl-1-nitrobenzene is a useful research compound. Its molecular formula is C8H7Cl2NO2 and its molecular weight is 220.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stiffed solution of 2,5-dichloro-1-ethylbenzene (0.795 g, 4.68 mmol) in coned H2SO4 (4.5 mL) at 0° C., KNO3 (0.473 g, 4.68 mmol) was added in one portion. The resulting pale yellow solution was allowed to warm to room temperature and was stirred overnight at room temperature. It was then poured into ice (80 g) and extracted with ether (3×30 mL). The ether was dried over anhydrous Na2SO4, removed under vacuum, and the resulting oil was dried further under vacuum to obtain 0.943 g (92%) title compound as an oil; 1H NMR (CDCl3) δ 1.27 (t, 3H, J=7.5 Hz), 2.80 (q, 2H, J=7.5 Hz), 7.42 (s, 1H), 7.94 (s, 1H).